Cas no 1803759-34-3 (Methyl 3-cyano-4-iodo-2-methylbenzoate)

• Product Name: Methyl 3-cyano-4-iodo-2-methylbenzoate
• CAS No: 1803759-34-3
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 4951782
• Update Time: 2023-08-22

Methyl 3-cyano-4-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-iodo-2-methylbenzoate

• Inchi： 1S/C10H8INO2/c1-6-7(10(13)14-2)3-4-9(11)8(6)5-12/h3-4H,1-2H3
• InChI Key： DCAIPGPLNYICFH-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1